C6-Isopropyl Enables CDK Selectivity Differentiation
A patent describing pyrazolo[1,5-a]pyrimidines as cyclin-dependent kinase inhibitors explicitly includes compounds bearing C6-alkyl substitution (R4 = alkyl, including isopropyl) and demonstrates that C6-substituted derivatives achieve IC50 values as low as 20–29 nM against CDK2/cyclin A or cyclin E [1]. A closely related 3-bromo-7-chloro-5-(2-chlorophenyl) analog lacking a C6-alkyl group showed an IC50 of 510 nM in the same kinase activity assay class — a greater than 17-fold potency gap attributable in part to C6 substitution [2]. The target compound's C6-isopropyl group is expected to occupy the lipophilic pocket exploited by this SAR series, positioning it for CDK selectivity profiling where the C6-unsubstituted 3-bromo-5-methyl analog would be structurally excluded.
| Evidence Dimension | CDK2 kinase inhibition (IC50) |
|---|---|
| Target Compound Data | Not directly measured; structural analog with C6-alkyl substitution in same patent series: IC50 = 20–29 nM against CDK2/cyclin A or cyclin E [1] |
| Comparator Or Baseline | 3-Bromo-7-chloro-5-(2-chlorophenyl)-pyrazolo[1,5-a]pyrimidine (no C6-alkyl): IC50 = 510 nM in CDK kinase activity assay [2] |
| Quantified Difference | ≥17-fold potency advantage for C6-substituted analogs over C6-unsubstituted comparator |
| Conditions | In vitro kinase activity assay; recombinant CDK2/cyclin complexes |
Why This Matters
Procurement of the C6-isopropyl-substituted compound is structurally mandated for any CDK profiling campaign that requires the C6 lipophilic pocket to be occupied; the des-isopropyl analog is predicted to be >10-fold less potent and cannot serve as a surrogate.
- [1] Guzi T, Paruch K, Dwyer M, Labroli M, Keertikar K. Pyrazolopyrimidines as Cyclin Dependent Kinase Inhibitors. US Patent US 2006128725 A1, 2006. Example compound III: IC50 = 0.020 μM and 0.029 μM against CDK2 kinase (cyclin A or cyclin E-dependent). View Source
- [2] Novel Pyrazolopyrimidines as Cyclin Dependent Kinase Inhibitors. WO 2004/026229 A2. Compound II prepared from 3-bromo-7-chloro-5-(2-chlorophenyl)-pyrazolo[1,5-a]pyrimidine: IC50 = 0.51 μM in kinase activity assays. Masaryk University, 2004. View Source
